1-(4-chlorophenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one

• Molecular Formula: C15H11ClN4OS
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-2-(1-phenyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C15H11ClN4OS/c16-12-8-6-11(7-9-12)14(21)10-22-15-17-18-19-20(15)13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key: SQQMSXILPFYEQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)C3=CC=C(C=C3)Cl

Description

1-(4-Chlorophenyl)-2-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]ethan-1-one is a heterocyclic compound featuring a 4-chlorophenyl ketone moiety linked via a sulfanyl bridge to a 1-phenyl-substituted tetrazole ring. This structure combines electron-withdrawing (chlorophenyl) and aromatic (tetrazole-phenyl) groups, making it a versatile scaffold for pharmaceutical and materials science applications. Its synthesis typically involves nucleophilic substitution reactions between α-halogenated ketones and tetrazole thiols under basic conditions .

Comparison with Similar Compounds

2-{[1-(4-Chlorophenyl)-1H-Tetrazol-5-yl]sulfanyl}-1-(4-Nitrophenyl)ethan-1-one

• Key Differences: Replaces the phenyl group on the tetrazole with a 4-chlorophenyl and introduces a nitro group on the ethanone phenyl ring.
• Properties :
  • Molecular Weight: 375.79 vs. 343.83 (target compound).
  • logP: 3.54 (higher lipophilicity due to nitro group).
  • Polar Surface Area: 86.52 Ų (vs. ~70–80 Ų for the target compound), suggesting altered solubility .

2-[(1-Phenyl-1H-Tetrazol-5-yl)sulfanyl]-1-(1H-Pyrrol-2-yl)ethan-1-one

• Key Differences : Replaces the 4-chlorophenyl group with a pyrrole ring.
• Properties :
  • Molecular Weight: 285.33 (smaller due to pyrrole substitution).
  • Applications: Labeled as a "versatile small molecule scaffold," highlighting its utility in drug discovery .

Analogues with Different Heterocyclic Cores

1-(4-Chlorophenyl)-2-{[5-(4-Ethoxyphenyl)-4H-1,2,4-Triazol-3-yl]sulfanyl}ethan-1-one

• Key Differences : Substitutes tetrazole with a triazole ring and introduces an ethoxy group.
• Properties :
  • Molecular Weight: 373.86 vs. 343.83 (target compound).
  • logP: 3.95 (higher lipophilicity due to ethoxy group).
  • Hydrogen Bond Acceptors: 6 (vs. 5 in the target compound) .
• Implications : The triazole core may alter metabolic stability and binding kinetics compared to tetrazole derivatives.

2-((5-(4-Chlorophenyl)-1,3,4-Oxadiazol-2-yl)thio)-1-(4-Methoxyphenyl)ethan-1-one

• Key Differences : Replaces tetrazole with oxadiazole and adds a methoxy group.
• Properties: Molecular Ion (m/z): 361, indicating different fragmentation patterns.

Physicochemical and Pharmacokinetic Comparisons

Compound	Molecular Weight	logP	Polar Surface Area (Ų)	Key Functional Groups
Target Compound	343.83	~3.0	~70–80	Chlorophenyl, Tetrazole, Sulfanyl
4-Nitrophenyl Analog	375.79	3.54	86.52	Nitrophenyl, Tetrazole, Sulfanyl
Triazole-Ethoxy Analog	373.86	3.95	52.84	Ethoxyphenyl, Triazole, Sulfanyl
Pyrrole-Substituted Analog	285.33	~2.5	~90	Pyrrole, Tetrazole, Sulfanyl

Key Trends :

• Polar Surface Area : Nitro and pyrrole groups raise polarity, impacting solubility and absorption.